Cas no 1596757-83-3 (ethyl 3-bromo-4-methoxycyclopentane-1-carboxylate)

• Product Name: ethyl 3-bromo-4-methoxycyclopentane-1-carboxylate
• CAS No: 1596757-83-3
• MF: C₉H₁₅BrO₃
• MW: 251.117602586746
• CID: 6125445
• PubChem ID: 114771965
• Update Time: 2025-07-24

ethyl 3-bromo-4-methoxycyclopentane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 3-bromo-4-methoxycyclopentane-1-carboxylate
• 1596757-83-3
• EN300-1134257

• Inchi： 1S/C9H15BrO3/c1-3-13-9(11)6-4-7(10)8(5-6)12-2/h6-8H,3-5H2,1-2H3
• InChI Key： AITBOKXUFPSRBD-UHFFFAOYSA-N
• SMILES： BrC1CC(C(=O)OCC)CC1OC

Computed Properties

• Exact Mass: 250.02046g/mol
• Monoisotopic Mass: 250.02046g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 184
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 35.5Ų

Additional information on ethyl 3-bromo-4-methoxycyclopentane-1-carboxylate

Introduction to Ethyl 3-bromo-4-methoxycyclopentane-1-carboxylate (CAS No. 1596757-83-3)

Ethyl 3-bromo-4-methoxycyclopentane-1-carboxylate (CAS No. 1596757-83-3) is a significant compound in the field of organic synthesis and pharmaceutical research. This compound, characterized by its cyclopentane core substituted with a bromo group at the 3-position and a methoxy group at the 4-position, along with a carboxylate ester at the 1-position, exhibits unique chemical properties that make it valuable in various synthetic applications.

The structural features of ethyl 3-bromo-4-methoxycyclopentane-1-carboxylate contribute to its versatility in chemical transformations. The presence of the bromo group provides a reactive site for nucleophilic substitution reactions, while the methoxy group can participate in various electronic and steric interactions. The ester functionality at the 1-position of the cyclopentane ring allows for further derivatization, making it a valuable intermediate in the synthesis of more complex molecules.

In recent years, there has been growing interest in the use of cyclopentane derivatives in pharmaceutical research due to their potential biological activity. The< strong>cyclopentane ring is a common motif in natural products and bioactive molecules, and its derivatives often exhibit favorable pharmacokinetic properties. Specifically, compounds containing< strong>bromo and< strong>methoxy substituents have shown promise in various therapeutic areas.

One of the most notable applications of< strong>ethyl 3-bromo-4-methoxycyclopentane-1-carboxylate is in the synthesis of biologically active molecules. Researchers have utilized this compound as a key intermediate in the development of novel drugs targeting neurological disorders. The cyclopentane core is particularly interesting because it can mimic the scaffold of many natural products known for their therapeutic effects. Additionally, the< strong>bromo and< strong>methoxy groups provide handles for further functionalization, allowing chemists to tailor the properties of the final product to specific biological targets.

The< strong>bromo substituent on< strong>ethyl 3-bromo-4-methoxycyclopentane-1-carboxylate is particularly valuable in synthetic chemistry due to its reactivity with nucleophiles. This property has been exploited in various cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, which are widely used in pharmaceutical synthesis. These reactions allow for the introduction of aryl or amino groups at specific positions on the cyclopentane ring, expanding the range of possible derivatives.

The< strong>methoxy group in< strong>ethyl 3-bromo-4-methoxycyclopentane-1-carboxylate also plays a crucial role in its chemical behavior. The methoxy group can participate in hydrogen bonding interactions, influencing both the solubility and reactivity of the compound. Furthermore, it can be oxidized to an aldehyde or ketone, providing another pathway for further functionalization.

In recent studies, researchers have explored the use of< strong>cyclopentane derivatives, including< strong>ethyl 3-bromo-4-methoxycyclopentane-1-carboxylate, as building blocks for more complex molecular architectures. These studies have focused on developing new synthetic methodologies that leverage the unique reactivity of these compounds. For instance, one recent study demonstrated a novel approach to constructing polycyclic systems using< strong>cyclopentane intermediates. This work highlights the potential of these derivatives as versatile tools in organic synthesis.

The pharmaceutical industry has also shown interest in< strong>cyclopentane derivatives, particularly those containing< strong>bromo and< strong>methoxy substituents. These compounds have been investigated for their potential as kinase inhibitors, which are important drugs for treating cancer and inflammatory diseases. The structural features of these derivatives allow them to interact with specific enzyme targets, modulating their activity and potentially leading to therapeutic benefits.

In conclusion, ethyl 3-bromo-4-methoxycyclopentane-1-carboxylate (CAS No. 1596757-83-3) is a valuable compound with significant applications in organic synthesis and pharmaceutical research. Its unique structural features make it a versatile intermediate for constructing complex molecules with potential biological activity. As research continues to uncover new synthetic methodologies and biological targets, compounds like this are likely to play an increasingly important role in drug development.